Cas no 918828-16-7 (2-Propen-1-one, 3-[(4-hydroxyphenyl)thio]-1-(1-pyrrolidinyl)-)

• Product Name: 2-Propen-1-one, 3-[(4-hydroxyphenyl)thio]-1-(1-pyrrolidinyl)-
• CAS No: 918828-16-7
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 769980
• PubChem ID: 71426277
• Update Time: 2025-04-19

2-Propen-1-one, 3-[(4-hydroxyphenyl)thio]-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[(4-hydroxyphenyl)thio]-1-(1-pyrrolidinyl)-
• 3-(4-hydroxyphenyl)sulfanyl-1-pyrrolidin-1-ylprop-2-en-1-one
• 918828-16-7
• DTXSID80845037
• 3-[(4-Hydroxyphenyl)sulfanyl]-1-(pyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C13H15NO2S/c15-11-3-5-12(6-4-11)17-10-7-13(16)14-8-1-2-9-14/h3-7,10,15H,1-2,8-9H2
• InChI Key： OAZBYKHTFCLPDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)C=CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų